N-(4-(4-methoxypiperidin-1-yl)phenyl)-1H-indole-6-carboxamide

• IUPAC Name: N-[4-(4-methoxypiperidin-1-yl)phenyl]-1H-indole-6-carboxamide
• InChI: InChI=1S/C21H23N3O2/c1-26-19-9-12-24(13-10-19)18-6-4-17(5-7-18)23-21(25)16-3-2-15-8-11-22-20(15)14-16/h2-8,11,14,19,22H,9-10,12-13H2,1H3,(H,23,25)
• InChI Key: IUTUKAZZJRSYEU-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)C=CN4
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

N-(4-(4-methoxypiperidin-1-yl)phenyl)-1H-indole-6-carboxamide, also known as MMPI, is a chemical compound that has been studied for its potential applications in scientific research. MMPI is a synthetic compound that has been developed as a selective antagonist of the dopamine D3 receptor.

Scientific Research Applications

NR1/2B N-methyl-D-aspartate Receptor Antagonists

A study by Borza et al. (2007) identified potent NR2B subunit-selective antagonists of the NMDA receptor among indole- and benzimidazole-2-carboxamides, revealing their potential in treating neurological conditions without the significant side effects associated with non-selective NMDA receptor antagonists (Borza et al., 2007).

Met Kinase Inhibitors

In cancer research, Schroeder et al. (2009) discovered N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective inhibitor of the Met kinase superfamily, showcasing the importance of structural analogs in the development of targeted cancer therapies (Schroeder et al., 2009).

Rh(III)-Catalyzed Selective Coupling

Zheng et al. (2014) reported a Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamide and aryl boronic acids, demonstrating an application in synthetic chemistry for the development of diverse compounds with potential biological activities (Zheng, Zhang, & Cui, 2014).

Sigma 2 Binding Site Ligands

Perregaard et al. (1995) synthesized a series of compounds demonstrating high affinity for sigma 1 and sigma 2 binding sites, which are of interest for their potential in treating neurological disorders and exploring the role of sigma receptors in the brain (Perregaard, Moltzen, Meier, & Sanchez, 1995).

Histone Deacetylase 6 Inhibitors

Lee et al. (2018) developed a series of 5-aroylindolyl-substituted hydroxamic acids, identifying compounds with potent inhibitory selectivity against histone deacetylase 6 (HDAC6), which are promising for the treatment of Alzheimer's disease due to their effects on tau protein phosphorylation and aggregation (Lee et al., 2018).

Mechanism of Action

Target of Action

It’s known that piperidine derivatives, which this compound is a part of, have been found to have activity against different viruses . They have been shown to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction .

Mode of Action

Similar compounds with a piperidine core have been found to interact with their targets in a way that inhibits the function of the target . For instance, 4,4-disubstituted N-benzyl piperidines have been shown to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction .

Biochemical Pathways

Piperidine derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Similar compounds with a piperidine core have been found to exhibit antiviral activity, suggesting that this compound may also have similar effects .